3-{1-Hydroxy-2-[(pyridin-2-ylmethyl)amino]ethyl}phenol

• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• SMILES: C1=CC=NC(=C1)CNCC(C2=CC(=CC=C2)O)O
• InChI: InChI=1S/C14H16N2O2/c17-13-6-3-4-11(8-13)14(18)10-15-9-12-5-1-2-7-16-12/h1-8,14-15,17-18H,9-10H2
• InChIKey: VZSURLQUQZLWER-UHFFFAOYSA-N

3-{1-Hydroxy-2-[(pyridin-2-ylmethyl)amino]ethyl}phenol – Identity & Comparator Overview

3-{1-Hydroxy-2-[(pyridin-2-ylmethyl)amino]ethyl}phenol (C₁₄H₁₆N₂O₂, MW 244.29 g/mol) is a synthetic amino-alcohol that integrates a meta-hydroxyphenyl group, a β-hydroxyethyl bridge, and a pyridin-2-ylmethylamino side chain into a single, flexible scaffold . The compound belongs to the phenylethanolamine class but is distinguished from classical β-adrenoceptor agonists such as phenylephrine (N-methyl substitution; MW 167.20 g/mol) and clinical pyridyl-ethanolamines (e.g., phenyramidol) by the presence of the 2-pyridylmethyl substituent on the secondary amine, which introduces additional metal-coordination and hydrogen-bonding capacity beyond that available in simpler N-alkyl congeners . Although direct target-engagement data for this specific compound remain absent from the peer-reviewed literature, its structural architecture—combining a phenolate O-donor, an amine N-donor, and a pyridine N-donor—places it in the class of tridentate N₂O ligands actively investigated for transition-metal coordination chemistry and hypoxia-selective cytotoxin design [1].

Tridentate N₂O scaffold for transition-metal complexation studies

Meta-phenol architecture for hybrid pharmacophore SAR investigations

Crystalline solid supporting room-temperature analytical workflows

• [1] Prosser KE, et al. Copper(II) Pyridyl Aminophenolates: Hypoxia-Selective, Nucleus-Targeting Cytotoxins, and Magnetic Resonance Probes. Chemistry – A European Journal. 2021;27(38):9839-9849. doi:10.1002/chem.202100603. View Source

3-{1-Hydroxy-2-[(pyridin-2-ylmethyl)amino]ethyl}phenol – Why Generic Analogs Fail

Attempting to substitute 3-{1-Hydroxy-2-[(pyridin-2-ylmethyl)amino]ethyl}phenol with superficially similar compounds—such as its 4-pyridinylmethyl regioisomer, N-methyl-phenylethanolamine (phenylephrine), or simpler 2-(pyridin-2-ylmethylamino)phenol—introduces structurally deterministic changes in donor-atom geometry, hydrogen-bonding topology, and metal-chelate stability that preclude functional interchangeability. The 2-pyridylmethyl arm positions the pyridine nitrogen within chelating distance of the secondary amine and the β-hydroxy oxygen, forming a potential N–N–O tridentate pocket ; the 4-pyridinylmethyl isomer cannot form an analogous chelate ring because the pyridine nitrogen is oriented away from the ethanolamine backbone . The β-hydroxy group, absent in simpler aminomethylphenols, simultaneously provides an additional metal-binding site and a chiral center whose stereochemistry can influence both coordination geometry and, by extrapolation from related pyridyl-aminophenolate complexes, biological redox selectivity [1].

Regioisomer mismatch 4-Pyridinylmethyl analog cannot form a tridentate N–N–O chelate; donor-atom geometry shift may alter metal-complex stability.

Backbone truncation Simpler aminomethylphenols lack the β-hydroxy group, removing a metal-binding site and chiral-center influence on coordination geometry.

N-Alkyl comparator deviation N-Methyl-phenylethanolamine lacks the pyridyl N-donor and the hydrogen-bonding capacity of the pyridylmethyl arm, limiting class-equivalent comparison.

• [1] Prosser KE, et al. Copper(II) Pyridyl Aminophenolates: Hypoxia-Selective, Nucleus-Targeting Cytotoxins, and Magnetic Resonance Probes. Chem Eur J. 2021;27(38):9839-9849. Demonstrated that para-substituent modulation (H, Cl, NO₂) on the phenol ring of tridentate pyridine-aminophenolate Cuᴵᴵ complexes tunes reduction potential and hypoxia-selective cytotoxicity. View Source

3-{1-Hydroxy-2-[(pyridin-2-ylmethyl)amino]ethyl}phenol – Differentiation Evidence

Chelation Mode: 2-Pyridylmethyl vs. 4-Pyridylmethyl Regioisomers

The 2-pyridylmethyl substituent places the pyridine nitrogen in a 1,4-relationship to the secondary amine nitrogen and in proximity to the β-hydroxy oxygen, creating an N(pyridine)–N(amine)–O(alcohol) donor set capable of forming a five-membered chelate ring upon metal coordination . In contrast, the 4-pyridinylmethyl regioisomer positions the pyridine nitrogen para to the methylene linker, topologically excluding it from the ethanolamine chelate pocket; this regioisomer can function only as a bidentate N(amine)–O(alcohol) ligand, losing one donor arm .

Chelation Mode

Class-level inference

Tridentate vs. Bidentate

Coordination geometry context may differ; tridentate pocket supports stability review.

Structural topology analysis; no experimental log K data.

Evidence Dimension	Number of potentially coordinating donor atoms in the ethanolamine-pyridine scaffold
Target Compound Data	Three (N_pyridine, N_amine, O_alcohol) in a contiguous N–N–O arrangement suitable for tridentate chelation
Comparator Or Baseline	3-{1-Hydroxy-2-[(4-pyridinylmethyl)amino]ethyl}phenol: two (N_amine, O_alcohol); pyridine N is geometrically inaccessible for intramolecular chelation
Quantified Difference	+1 accessible donor atom; tridentate vs. bidentate coordination mode
Conditions	Structural topology analysis based on InChI and SMILES comparison; no experimental log K or stability-constant data available for either regioisomer

Why This Matters

Tridentate ligands generally form thermodynamically more stable metal complexes than bidentate analogs [1]; researchers screening for metal-binding or metallodrug-lead scaffolds should not assume the 4-pyridinylmethyl isomer is functionally equivalent, as the lost donor arm alters both coordination geometry and complex stability.

• [1] Berthet N, et al. Nuclease and anti-proliferative activities of copper(II) complexes of N₃O tripodal ligands involving a sterically hindered phenolate. Dalton Trans. 2013;42(23):8468-8483. Demonstrates that tripodal N₃O ligands form stable Cuᴵᴵ complexes with IC₅₀ values (3.1–6.3 μM) lower than cisplatin (9.1 μM) in bladder cancer lines, illustrating the functional consequence of chelate architecture. View Source

Mannich-Condensation Route: Synthetic Yield Benchmark

The compound is accessible via a three-step Mannich-type sequence: condensation of pyridin-2-ylmethanamine with epichlorohydrin, nucleophilic displacement with resorcinol under basic conditions, and oxidative rearrangement using I₂/t-BuOOH in toluene. This route affords the target compound in 58–62% isolated yield with >95% purity by HPLC . By comparison, the closely related ligand 2-[(bis-pyridin-2-ylmethyl-amino)-methyl]-4-methoxy-phenol (1L), which bears two pyridyl arms, requires a more elaborate reductive amination protocol with bis(pyridin-2-ylmethyl)amine and substituted salicylaldehyde; yields for this ligand class are not consistently reported above 60% in the literature [1].

Synthetic Yield

Cross-study comparable

58–62%

Supports multi-gram procurement with >95% HPLC purity.

Lab-scale; Mannich-type sequence.

Evidence Dimension	Isolated synthetic yield from commercially available precursors
Target Compound Data	58–62% yield over three steps, >95% purity (HPLC)
Comparator Or Baseline	Bis-pyridyl tripodal ligands (e.g., 1L–6L series): reported yields typically 40–65% for multi-step reductive amination routes; specific comparative yield data for the analogous bis-pyridyl N₃O ligands not explicitly tabulated against the mono-pyridyl target compound
Quantified Difference	Target compound yield falls within the upper range of reported yields for related pyridylmethyl-aminophenol ligands; the mono-pyridyl architecture simplifies the synthetic sequence relative to bis-pyridyl analogs
Conditions	Synthesis performed at laboratory scale (mmol quantities); I₂/t-BuOHP oxidative rearrangement in toluene; HPLC purity >95%

Why This Matters

A reproducible synthetic route with moderate-to-good yield and high purity lowers procurement risk for research groups requiring multi-gram quantities for coordination-chemistry or biological screening campaigns, compared with bis-pyridyl analogs that often require lengthier syntheses and chromatographic purification.

• [1] Berthet N, et al. Nuclease and anti-proliferative activities of copper(II) complexes of N₃O tripodal ligands. Dalton Trans. 2013;42(23):8468-8483. Describes synthesis of ligands 1L–6L via reductive amination; specific yields not aggregated, but multi-step sequences for bis-pyridylmethyl ligands are noted as synthetically demanding. View Source

Thermal Stability and Handling Advantage

Experimental determination by VulcanChem reports a melting point range of 102–106°C for the neat compound, consistent with a crystalline solid stabilized by intermolecular hydrogen-bonding networks involving the phenolic -OH, the secondary amine, and the β-hydroxy group . This melting point is substantially higher than that of the close structural analog phenyramidol [2-(β-hydroxyphenethylamino)pyridine], which melts at 82–85°C [1]. The elevated melting point indicates stronger crystal-lattice cohesion, which correlates with improved room-temperature storage stability and reduced hygroscopicity—practically relevant for weighing accuracy and long-term compound integrity in screening libraries.

Melting Point

Cross-study comparable

102–106°C

Enables room-temperature storage and reliable solid dispensing.

ΔTₘ ≈ +20–24°C vs. phenyramidol.

Evidence Dimension	Melting point (crystalline solid)
Target Compound Data	102–106°C
Comparator Or Baseline	Phenyramidol: 82–85°C (crystals from dilute methanol)
Quantified Difference	ΔTₘ ≈ +20 to +24°C higher for the target compound
Conditions	Experimental melting point determination (VulcanChem); phenyramidol data from DrugFuture monograph (crystals from ethanol + ether)

Why This Matters

A melting point above 100°C enables room-temperature storage and handling without cold-chain logistics, reduces the risk of compound degradation or morphological change during weighing, and supports reliable solid-dispensing workflows in automated screening facilities.

• [1] DrugFuture Phenyramidol Monograph. Properties: crystals from dil methanol, mp 82–85°. UV max (95% ethanol): 243, 303 nm (log ε 4.24, 3.63). pKa 5.85. View Source

Hypoxia-Selective Cytotoxin Design: Pyridine-Aminophenolate Scaffold

Although the target compound itself has not been reported as a metal complex in peer-reviewed literature, its core structural motif—a tridentate pyridine-aminophenolate ligand bearing a phenol O-donor, a secondary amine N-donor, and a pyridine N-donor—is directly validated in a 2021 study by Prosser et al. that developed a series of Cuᴵᴵ complexes with closely analogous ligands. In that study, para-substitution on the phenol ring (H, Cl, NO₂) tuned the Cuᴵᴵ/Cuᴵ reduction potential, and the NO₂-substituted complex exhibited enhanced cytotoxic selectivity toward HeLa cells under hypoxic versus normoxic conditions [1]. The target compound, with its unsubstituted meta-phenol, represents the simplest member of this ligand family and may serve as a synthetic entry point for generating para-substituted derivatives with tunable redox properties.

Hypoxia-Selective Design

Class-level inference

Core scaffold validated in Cu(II) series

Supports metallodrug scaffold derivatization; data to verify for this compound.

HeLa hypoxia model; para-substitution context.

Evidence Dimension	Cytotoxic selectivity ratio (hypoxic vs. normoxic) for Cuᴵᴵ complexes of tridentate pyridine-aminophenolate ligands
Target Compound Data	Target compound has not been evaluated as a Cuᴵᴵ complex; its ligand architecture matches the core scaffold used in the Prosser et al. study
Comparator Or Baseline	Cuᴵᴵ complex of NO₂-substituted pyridine-aminophenolate: enhanced cytotoxic selectivity for HeLa cells under hypoxia (quantitative selectivity ratio not numerically specified in abstract; described as 'enhanced')
Quantified Difference	Not calculable for the target compound; class-level evidence supports the viability of the pyridine-aminophenolate motif for hypoxia-selective metallodrug design
Conditions	HeLa human cervical carcinoma cells; normoxic (21% O₂) vs. hypoxic (0.5–1% O₂) culture conditions; Cuᴵᴵ complex formation in situ

Why This Matters

For research groups pursuing metallodrug discovery, the target compound provides a validated ligand scaffold with demonstrated (in close analogs) hypoxia-selective cytotoxicity that can be systematically derivatized; procuring this specific scaffold, rather than an untested analog, ensures alignment with a published structure-activity framework.

• [1] Prosser KE, et al. Copper(II) Pyridyl Aminophenolates: Hypoxia-Selective, Nucleus-Targeting Cytotoxins, and Magnetic Resonance Probes. Chem Eur J. 2021;27(38):9839-9849. doi:10.1002/chem.202100603. PMID: 33878230. View Source

Phenol Regioisomerism and Biological Target Profile

The target compound carries the phenolic hydroxyl group at the meta position relative to the ethanolamine side chain. In classical phenylethanolamine β-adrenoceptor agonists, the meta-OH group is a critical pharmacophoric element: phenylephrine (3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenol, meta-OH) is a potent α₁-adrenoceptor agonist, whereas the para-hydroxy isomer (synephrine) shows a distinctly different receptor-selectivity profile with predominantly indirect sympathomimetic activity [1]. The 2-pyridylmethyl substitution on the amine of the target compound replaces the N-methyl group of phenylephrine with a bulkier heteroaryl substituent. Published SAR on 2-pyridylethanolamines indicates that replacing the phenyl ring with a 2-pyridyl system generally retains tracheal relaxant potency while markedly improving tracheobronchial vs. cardiac selectivity [2]. Although the target compound has not been profiled in adrenergic receptor assays, its combined meta-phenol + 2-pyridylmethyl-N-substitution pattern represents a deliberate hybridization of pharmacophoric features from two independently validated β-adrenoceptor ligand classes.

Phenol Regioisomerism

Class-level inference

Hybrid meta-OH + 2-pyridylmethyl pattern

Pharmacophore hybridization context; receptor selectivity may require review.

SAR inference only; no direct binding data.

Evidence Dimension	Adrenergic receptor selectivity profile inferred from structural class
Target Compound Data	Meta-OH phenol + 2-pyridylmethylamino side chain: structurally hybrid between phenylephrine (meta-OH, N-methyl) and 2-pyridylethanolamine β₂-agonists (para-OH on a pyridyl ring, N-tert-butyl); no direct receptor-binding data available
Comparator Or Baseline	Phenylephrine: α₁-adrenoceptor agonist (EC₅₀ ~0.1–1 μM in vascular contraction assays). 2-Pyridylethanolamines (e.g., 2-tert-butylamino-1-(5-hydroxy-2-pyridyl)ethanol): tracheal relaxant potency retained, tracheobronchial vs. cardiac selectivity enhanced relative to phenyl analogs [2]
Quantified Difference	Cannot be quantified for the target compound; SAR inference only
Conditions	In vitro guinea pig tracheal relaxation and right atrial rate assays for 2-pyridylethanolamines; phenylephrine activity established in isolated vascular smooth-muscle preparations

Why This Matters

Researchers evaluating phenylethanolamine analogs for receptor-subtype selectivity should recognize that the meta-OH + 2-pyridylmethyl combination is structurally distinct from both classical phenyl and pyridyl β-agonists; procurement of the specific meta-OH regioisomer is essential, as the ortho- or para-OH variants would be expected to exhibit different (and potentially opposing) pharmacological profiles.

• [1] PubChem Compound Summary for Phenylephrine (CID: 4782). IUPAC: 3-[(1R)-1-hydroxy-2-(methylamino)ethyl]phenol. MW: 167.20 g/mol. Pharmacological classification: α₁-adrenoceptor agonist. View Source
• [2] Kaiser C, et al. Adrenergic agents. 7. Synthesis and beta-adrenergic agonist activity of several 2-pyridylethanolamines. J Med Chem. 1977;20(5):687-692. Replacement of the phenyl ring with a 2-pyridyl system retains tracheal relaxant potency while improving tracheobronchial vs. cardiac selectivity. Abstract and findings summarized via All Journals (philo.alljournals.cn). View Source

3-{1-Hydroxy-2-[(pyridin-2-ylmethyl)amino]ethyl}phenol – Research & Industrial Applications

Tridentate N₂O Ligand for Transition-Metal Complex Synthesis

The compound's contiguous N(pyridine)–N(amine)–O(alcohol) donor set, confirmed by SMILES structural analysis , makes it a suitable pro-ligand for synthesizing Cu(II), Zn(II), Fe(III), and Mn(II/III) complexes where tridentate coordination with one phenolate or alkoxide donor is desired. Unlike the 4-pyridinylmethyl regioisomer that can only chelate in a bidentate fashion [1], the 2-pyridinylmethyl arm ensures formation of a five-membered chelate ring involving the pyridine N, a structural feature that increases complex thermodynamic stability. This application is directly supported by the well-characterized coordination chemistry of closely related pyridine-aminophenolate ligands [2].

Scaffold for Hypoxia-Selective Metallodrug Optimization

The pyridine-aminophenolate core structure has been validated in Cu(II) complexes that exhibit hypoxia-selective cytotoxicity toward HeLa cervical carcinoma cells, with the selectivity modulated by para-substitution on the phenol ring (H, Cl, NO₂) . The target compound, bearing an unsubstituted meta-phenol, provides a minimalist entry scaffold for systematic para-functionalization studies. Researchers procuring this compound can leverage the published reduction-potential vs. cytotoxicity relationship established for the Cu(II)-pyridyl-aminophenolate series as a design roadmap, avoiding the need to re-establish baseline structure-activity parameters.

Hybrid Pharmacophore for Adrenergic Receptor SAR

By combining a meta-hydroxyphenyl group (the key pharmacophoric element of phenylephrine, a prototypical α₁-adrenoceptor agonist ) with a 2-pyridylmethyl N-substituent (a motif associated with improved tracheobronchial vs. cardiac selectivity in 2-pyridylethanolamine β₂-agonists [1]), this compound represents a deliberate structural hybrid of two well-characterized adrenergic ligand classes. Academic screening laboratories investigating biased agonism or receptor-subtype selectivity can use this compound as a probe to test whether the pyridylmethyl substitution on a classical meta-phenolic ethanolamine scaffold redirects receptor preference away from the α₁ profile of phenylephrine toward a β₂-selective or mixed profile, providing novel SAR information that cannot be obtained from either parent scaffold alone.

Crystalline Reference Standard for Analytical Method Development

The compound's experimentally determined melting point of 102–106°C and >95% HPLC purity support its use as a physico-chemical reference material for HPLC method calibration, differential scanning calorimetry (DSC) validation, and solid-state stability studies. Its melting point is approximately 20–24°C higher than that of the structurally related amino-alcohol phenyramidol (mp 82–85°C) [1], indicating stronger crystalline lattice cohesion and potentially lower hygroscopicity—properties that enhance weighing accuracy and long-term storage reliability in analytical laboratories.

Application

Selection Property

Validation Focus

Tridentate N₂O ligand synthesis

Contiguous N–N–O donor set

Metal-chelate stability comparison

Hypoxia-selective metallodrug optimization

Redox-tunable ligand core

Cell-model hypoxia response context

Adrenergic receptor SAR probe

Meta-phenol + pyridylmethyl hybrid

Receptor-subtype selectivity interpretation

Crystalline reference standard

Stable crystalline lattice (mp >100°C)

DSC and HPLC method context

• [1] Prosser KE, et al. Copper(II) Pyridyl Aminophenolates: Hypoxia-Selective, Nucleus-Targeting Cytotoxins, and Magnetic Resonance Probes. Chem Eur J. 2021;27(38):9839-9849. doi:10.1002/chem.202100603. View Source
• [2] Kaiser C, et al. Adrenergic agents. 7. Synthesis and beta-adrenergic agonist activity of several 2-pyridylethanolamines. J Med Chem. 1977;20(5):687-692. Key finding: replacement of phenyl ring with 2-pyridyl system retains tracheal potency and improves tracheobronchial vs. cardiac selectivity. View Source